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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B6010760 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of PKUMDL-WQ-2101.

This document provides crucial safety protocols and logistical plans for the handling of

PKUMDL-WQ-2101, a notable allosteric inhibitor of phosphoglycerate dehydrogenase

(PHGDH). Adherence to these guidelines is paramount to ensure a safe laboratory

environment and to maintain the integrity of your research. The information herein is compiled

from available safety data for PKUMDL-WQ-2101 and structurally related compounds.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.
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Property Value

Chemical Name
2,4-Dihydroxy-N'-(2-hydroxy-5-

nitrobenzylidene)benzohydrazide

Molecular Formula C₁₄H₁₁N₃O₆

Molecular Weight 317.25 g/mol

CAS Number 304481-72-9

Appearance Light yellow to dark orange powder

Solubility Soluble in DMSO

Storage Temperature
-20°C or 2-8°C (refer to supplier for specific

instructions)

Physical Hazard Combustible Solid

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling PKUMDL-WQ-
2101. The following table outlines the minimum required PPE.
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Body Part Required PPE
Specifications and
Procedures

Hands
Nitrile or other chemically

resistant gloves

Inspect gloves for integrity

before each use. Dispose of

used gloves as chemical

waste.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory where the

compound is handled.

Body Laboratory coat
Should be fully buttoned to

provide maximum coverage.

Respiratory N95 or higher-rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation of dust

particles.

Experimental Workflow: Safe Handling and Disposal
The following diagram and procedural steps outline the safe operational flow for working with

PKUMDL-WQ-2101, from preparation to disposal.
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PKUMDL-WQ-2101 Safe Handling and Disposal Workflow

Preparation

Handling

Disposal

Work in a designated area (e.g., chemical fume hood).

Don appropriate PPE (gloves, lab coat, eye protection).

Weigh the solid compound.

Dissolve in appropriate solvent (e.g., DMSO).

Perform experimental procedures.

Collect solid waste in a labeled, sealed container. Collect liquid waste (including contaminated solvent) in a labeled, sealed container. Decontaminate work surfaces and equipment.

Ensure a spill kit is readily available.

Dispose of waste according to institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PKUMDL-WQ-2101.
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Experimental Protocols: Step-by-Step Guidance

1. Preparation of Stock Solutions:

Location: All weighing and initial dissolution of the powdered form of PKUMDL-WQ-2101
must be conducted in a certified chemical fume hood to minimize inhalation risk.

Personal Protective Equipment: At a minimum, a lab coat, nitrile gloves, and safety goggles

are required. For weighing the powder, the use of an N95 respirator is strongly

recommended.

Procedure:

Carefully weigh the desired amount of PKUMDL-WQ-2101 powder.

Add the appropriate solvent (e.g., DMSO) to the powder to achieve the desired stock

concentration.

Ensure the container is securely capped and vortex or sonicate until the compound is fully

dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date

of preparation.

2. Spill Response:

Immediate Action: In the event of a spill, evacuate the immediate area and alert your

supervisor.

Small Spills (Solid): If you are trained and it is safe to do so, gently cover the spill with an

absorbent material to avoid raising dust. Carefully scoop the material into a labeled waste

container.

Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite,

sand). Collect the absorbed material into a labeled waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All materials used for cleanup should be disposed of as hazardous waste.
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Large Spills: Evacuate the laboratory and follow your institution's emergency procedures.

3. Disposal Plan:

Solid Waste: All solid waste, including contaminated gloves, weigh boats, and absorbent

materials, must be collected in a clearly labeled hazardous waste container.

Liquid Waste: All liquid waste, including unused stock solutions and experimental solutions

containing PKUMDL-WQ-2101, must be collected in a designated, labeled hazardous waste

container. Do not pour this waste down the drain.

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Hazard Identification and First Aid

Based on data from structurally similar compounds, PKUMDL-WQ-2101 should be handled as

a potentially hazardous substance.
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Hazard Potential Effects First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move the affected person to

fresh air. If breathing is difficult,

seek medical attention.

Skin Contact May cause skin irritation.

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

Eye Contact
May cause serious eye

irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

Ingestion May be harmful if swallowed.

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

This guidance is intended to provide essential safety and logistical information. It is not a

substitute for a thorough review of the complete Safety Data Sheet (SDS) provided by the

supplier and your institution's specific safety protocols. Always prioritize safety in your research

endeavors.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PKUMDL-WQ-2101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6010760#personal-protective-equipment-for-
handling-pkumdl-wq-2101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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